Cas no 2227910-87-2 (rac-(1R,2R)-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine
• CAS No: 2227910-87-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6423142
• PubChem ID: 165699107
• Update Time: 2025-10-31

rac-(1R,2R)-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine
• EN300-1770434
• 2227910-87-2
• rac-[(1R,2R)-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C12H21N3/c1-12(2,3)11-6-10(15(4)14-11)9-5-8(9)7-13/h6,8-9H,5,7,13H2,1-4H3/t8-,9+/m0/s1
• InChI Key： OJBJVUHFSSZMKF-DTWKUNHWSA-N
• SMILES： N1(C)C(=CC(C(C)(C)C)=N1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,2R)-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine

Introduction to Rac-(1R,2R)-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine and Its Significance in Modern Chemical Biology

Rac-(1R,2R-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine) is a meticulously crafted organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2227910-87-2, represents a fascinating intersection of structural complexity and biological potential. The intricate molecular framework of this compound, characterized by its cyclopropyl and pyrazole moieties, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of Rac-(1R,2R-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine) is a testament to the ingenuity of synthetic chemists. The presence of a cyclopropyl group introduces a rigid three-membered ring that can significantly influence the compound's biological activity. This rigidity can enhance binding affinity to target proteins, making it an attractive scaffold for drug design. Additionally, the pyrazole ring, with its nitrogen-rich structure, contributes to the compound's overall pharmacological properties. The tert-butyl and methyl substituents further modulate the electronic and steric environment, potentially enhancing solubility and metabolic stability.

In recent years, there has been a surge in interest regarding heterocyclic compounds in pharmaceutical applications. Pyrazole derivatives, in particular, have shown remarkable promise due to their diverse biological activities. Studies have demonstrated that pyrazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of Rac-(1R,2R-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine) makes it a unique entity within this class of compounds, with potential applications that span multiple therapeutic areas.

The cyclopropyl group in Rac-(1R,2R-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine) is particularly noteworthy. Cyclopropane rings are known for their ability to induce conformational constraints in molecules, which can lead to enhanced binding interactions with biological targets. This structural feature has been leveraged in various drug candidates to improve pharmacokinetic profiles and therapeutic efficacy. Moreover, the presence of both tert-butyl and methyl groups provides steric bulk that can fine-tune the compound's interaction with biological receptors.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions. These tools have been instrumental in predicting the binding affinities and mechanisms of action for complex compounds like Rac-(1R,2R-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine). By leveraging these computational methods, researchers can gain insights into how the compound interacts with biological targets at the molecular level. This information is crucial for optimizing drug design and improving therapeutic outcomes.

The synthesis of Rac-(1R,2R-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of stereochemistry to ensure the correct configuration of the cyclopropyl and pyrazole moieties. Techniques such as asymmetric synthesis and chiral auxiliary strategies have been employed to achieve the desired stereochemical outcome. These synthetic methodologies highlight the advancements in chemical synthesis that continue to drive innovation in drug development.

The potential applications of Rac-(1R,2R-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine) are vast. Given its structural features and reported biological activities, this compound could serve as a lead molecule for developing new drugs targeting various diseases. For instance, its ability to interact with biological receptors might make it useful in treating neurological disorders or inflammatory conditions. Additionally, its heterocyclic core could be modified further to enhance its pharmacological properties and expand its therapeutic scope.

Ongoing research continues to uncover new possibilities for this compound. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible therapeutic benefits. As our understanding of molecular interactions deepens, compounds like Rac-(1R,2R-2-(3-tert-butyl-1-methyl-1H-pyrazol -5 - yl)cycloprop ylmethanamine) will undoubtedly play a pivotal role in shaping the future of medicine.